N-(4-Fluorophenyl)-2-hydroxyacetamide

• IUPAC Name: N-(4-fluorophenyl)-2-hydroxyacetamide
• InChI: InChI=1S/C8H8FNO2/c9-6-1-3-7(4-2-6)10-8(12)5-11/h1-4,11H,5H2,(H,10,12)
• InChI Key: ZJEGCLKFVYWYCG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)CO)F
• Molecular Formula: C8H8FNO2
• Molecular Weight: 169.15 g/mol

Description

N-(4-Fluorophenyl)-2-hydroxyacetamide is a chemical compound with the molecular formula C11H14FNO2. It is also known by other names such as flufenacet-alcohol, 4’-Fluoro-N-isopropyl-2-hydroxyacetanilide, and Chlorimuron Impurity 11 (Ethametsulfuron-methyl).

Physical And Chemical Properties Analysis

N-(4-Fluorophenyl)-2-hydroxyacetamide has a predicted boiling point of 323.8±27.0 °C, a predicted density of 1.199±0.06 g/cm3, and a predicted vapor pressure of 0.083-0.522Pa at 20-50℃. It is a solid substance with a predicted pKa of 12.97±0.10 and a predicted LogP of 1.6 at 30℃ and pH6-8.

Scientific Research Applications

Synthesis and Characterization

• Synthesis as an Intermediate in Pesticides : N-Aryl N-isopropyl 2-hydroxyacetamides, including variants like N-(4-Fluorophenyl)-2-hydroxyacetamide, are important intermediates in the synthesis of useful pesticides. The synthesis process involves multiple steps, including N-alkylation, N-chloroacetylation, esterification, and transesterification (Shu, 2001).

Metabolic Studies

• Metabolic Fate Studies : Research on the metabolism of related compounds like 4-fluoroaniline and 4-fluoroacetanilide in rats has been conducted. These studies help in understanding the metabolic pathways and potential transformation products of fluorinated compounds, which may provide insights for N-(4-Fluorophenyl)-2-hydroxyacetamide as well (Scarfe et al., 1999).

Drug Analysis and Degradation

• Thermal Degradation Analysis in Drugs : Studies have been conducted on the thermal degradation of drugs like modafinil and its derivatives, including N-(4-Fluorophenyl)-2-hydroxyacetamide variants. This research is crucial in understanding the stability and degradation products of these compounds under various conditions (Dowling et al., 2017).

Crystallography and Structural Analysis

• Crystal Structure Analysis : The crystal structure of compounds like N-phenyl-2-hydroxyacetamide has been analyzed. Such studies provide valuable information about molecular conformation, hydrogen bonding, and crystal packing, which can be relevant for understanding the structural properties of N-(4-Fluorophenyl)-2-hydroxyacetamide (Perpétuo & Janczak, 2009).

Enzymatic Activity and Drug Metabolism

• Enzymatic Activity in Drug Metabolism : Research on enzymes like human arylacetamide deacetylase, which are involved in the metabolism of drugs like flutamide, provides insights into the enzymatic processes that could affect the metabolism of N-(4-Fluorophenyl)-2-hydroxyacetamide and related compounds (Watanabe et al., 2009).

Safety and Hazards

While specific safety and hazard information for N-(4-Fluorophenyl)-2-hydroxyacetamide is not available, similar compounds advise against breathing mist, gas, or vapors, and recommend avoiding contact with skin and eyes.